Cas no 1420859-73-9 (1-((4-(Bromomethyl)phenyl)sulfonyl)azetidine-3-carboxylic acid)

• Product Name: 1-((4-(Bromomethyl)phenyl)sulfonyl)azetidine-3-carboxylic acid
• CAS No: 1420859-73-9
• MF: C₁₁H₁₂BrNO₄S
• MW: 334.186281204224
• CID: 2173722
• Update Time: 2023-08-05

1-((4-(Bromomethyl)phenyl)sulfonyl)azetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-((4-(Bromomethyl)phenyl)sulfonyl)azetidine-3-carboxylic acid

• Inchi： 1S/C11H12BrNO4S/c12-5-8-1-3-10(4-2-8)18(16,17)13-6-9(7-13)11(14)15/h1-4,9H,5-7H2,(H,14,15)
• InChI Key： DQPPNVDJKVSTDG-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1)S(N1CC(C(=O)O)C1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 405
• Topological Polar Surface Area: 83.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides